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An In-depth Technical Guide on the Physical and Chemical Properties of

Dichloromethylsilane

Introduction
Dichloromethylsilane (CH₃SiHCl₂), also known as methyldichlorosilane, is a key

organosilicon compound with significant applications in industrial and materials science.[1][2]

As a colorless, fuming liquid with a pungent odor, it serves as a crucial intermediate in the

synthesis of a wide array of silicone polymers (siloxanes), which are valued for their thermal

stability and water resistance.[1][3][4][5] Its molecular structure contains both a reactive Si-H

bond and Si-Cl bonds, allowing for versatile chemical transformations such as hydrosilylation

and hydrolysis.[2] These reactions enable its use in producing specialty chemicals, surface

modification agents, and high-performance materials for sectors including electronics,

automotive, and construction.[1][2] This guide provides a comprehensive overview of its

physical and chemical properties, experimental protocols, and safety information for

researchers and professionals.

Physical Properties
Dichloromethylsilane is a volatile and highly flammable liquid.[3][6] It is heavier than water

and its vapors are heavier than air.[3][4] It is soluble in organic solvents such as benzene,

ether, and heptane.[7][8] Key physical data are summarized in the table below.
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Property Value

Molecular Formula CH₄Cl₂Si[1][3][9]

Molecular Weight 115.03 g/mol [1][3][10]

Appearance
Colorless, fuming liquid with a pungent odor[1]

[3][4]

Boiling Point 41 °C (106-107 °F)[1][3][4]

Melting Point -93 °C (-135 °F)[1][7][9]

Density 1.105 - 1.12 g/mL at 25 °C[1][9]

Vapor Density 3.97 - 4 (vs air)[9][11][12]

Vapor Pressure 468.2 - 471 hPa at 20 °C[6][9]

Refractive Index n20/D 1.398[9][11][12]

Solubility
Decomposes in water.[6][7][9] Soluble in

benzene, ether, and heptane.[7][8]

Chemical Properties and Reactivity
Dichloromethylsilane is a highly reactive compound, primarily due to the presence of

hydrolyzable silicon-chlorine bonds and a reactive silicon-hydride bond. It is sensitive to air and

moisture.[8][12]

Hydrolysis
Dichloromethylsilane reacts violently with water in a hydrolysis reaction to form methylsilanols

(CH₃SiH(OH)₂), which are unstable and readily undergo condensation.[13] This process

releases corrosive hydrogen chloride (HCl) gas.[3][4][13] The subsequent polycondensation of

the silanol intermediates produces polymethylhydrosiloxane (PMHS), a polymer with a

repeating [-Si(CH₃)H-O-] backbone.[14][15]

The overall hydrolysis and condensation reaction can be summarized as follows: n CH₃SiHCl₂

+ n H₂O → [-(CH₃)SiH-O-]n + 2n HCl
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This reactivity is fundamental to its primary application as a monomer for silicone polymers.[1]

[14]
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Caption: Hydrolysis and condensation pathway of Dichloromethylsilane.

Hydrosilylation
The Si-H bond in dichloromethylsilane allows it to undergo hydrosilylation reactions, which

involve the addition of the Si-H bond across a double or triple bond in an unsaturated

compound (e.g., an alkene or alkyne). This reaction is a powerful method for forming carbon-

silicon bonds and is used to synthesize a variety of functionalized organosilicon compounds.[2]

Alcoholysis
Similar to hydrolysis, dichloromethylsilane reacts with alcohols (ROH) to produce

alkoxysilanes and hydrogen chloride. This reaction is used to modify the reactivity of the silane

or to introduce specific functional groups.

Experimental Protocols
Protocol: Hydrolysis of Dichloromethylsilane
This protocol describes a laboratory-scale procedure for the hydrolysis of

dichloromethylsilane to form polymethylhydrosiloxane. This experiment must be performed
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with extreme caution due to the violent reaction with water and the release of flammable and

corrosive gases.

Safety Precautions:

The entire procedure must be conducted in a well-ventilated fume hood.[13]

Full personal protective equipment (PPE) is required, including safety goggles, a face shield,

a lab coat, and acid-resistant gloves (neoprene or nitrile rubber).[16][17]

An emergency shower and eyewash station must be readily accessible.[16]

All glassware must be dry before use.

Ensure no open flames or ignition sources are present.[17][18]

Materials:

Dichloromethylsilane (≥97%)

Deionized water

A suitable organic solvent (e.g., dichloromethane)

Three-neck round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Condenser

Gas outlet/bubbler to vent HCl gas safely

Procedure:

Setup: Assemble the reaction apparatus in the fume hood. Place the three-neck flask on the

magnetic stirrer, and fit it with the dropping funnel, condenser, and gas outlet. Ensure all

joints are properly sealed.
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Reaction Mixture: Add a measured volume of the organic solvent to the reaction flask. Begin

stirring.

Addition of Silane: Carefully measure the desired amount of dichloromethylsilane and add

it to the dropping funnel.

Hydrolysis: Slowly add the dichloromethylsilane from the dropping funnel to the solvent in

the flask. After the addition is complete, begin adding deionized water dropwise from a

separate dropping funnel. A vigorous reaction will occur with the evolution of HCl gas.[13]

Control the rate of addition to keep the reaction from becoming too vigorous.

Condensation: Once the hydrolysis is complete, allow the mixture to stir at a controlled

temperature to facilitate the condensation polymerization of the silanol intermediates.[14]

Workup: After the reaction period, the resulting polymer can be separated and purified. The

acidic byproducts must be neutralized and disposed of according to institutional safety

protocols.

Safety and Handling
Dichloromethylsilane is a hazardous substance that requires strict safety protocols for

handling and storage.[6]

Hazard Summary:

Flammability: Highly flammable liquid and vapor.[6][18] Vapors can form explosive mixtures

with air.[18] The flammable range is wide, from 6% to 55%.[3]

Water Reactivity: Reacts violently with water, releasing flammable gases which may ignite

spontaneously.[6][19]

Toxicity & Corrosivity: Toxic if swallowed or inhaled.[19] It causes severe skin burns and eye

damage.[18][19] Contact with the liquid or vapor can cause burns, and inhalation may lead to

respiratory tract irritation.[3][20]
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Safety Parameter Value

Flash Point -26 °F to -32 °C (-15 °F to -25.6 °F)[3][6][9]

Autoignition Temperature 230 °C (446 °F)[6]

Explosive Limits LEL: 6.0%, UEL: >55.0%[6]

UN Number 1242[4]

Handling and Storage:

Handle under an inert gas like nitrogen and protect from moisture.[16][21]

Store in a cool, dry, well-ventilated area in tightly closed containers.[17] The recommended

storage temperature is 2-8°C.[1][11]

Keep away from heat, sparks, open flames, and other ignition sources.[17][18]

Use non-sparking tools and explosion-proof electrical equipment.[17][18]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[17][18]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[17]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

large amounts of soap and water. Seek immediate medical attention.[17]

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[17]

Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[6][20]
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1. Preparation

2. Handling & Reaction

3. Cleanup & Disposal

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work in Fume Hood

Prepare Inert Atmosphere
(e.g., Nitrogen)

Ground and Bond Equipment

Transfer using Non-Sparking Tools

Perform Reaction
(Controlled Addition)

Monitor for Exothermic Reaction
and Gas Evolution

Neutralize/Quench Reaction
Spill Cleanup

(Use Dry Absorbent, NO WATER)

Dispose as Hazardous Waste
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Caption: Safe handling workflow for Dichloromethylsilane.
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Conclusion
Dichloromethylsilane is a cornerstone chemical in organosilicon chemistry. Its distinct

physical properties and high reactivity make it indispensable for the synthesis of silicone

polymers and other advanced materials. However, its hazardous nature—particularly its

flammability and violent reaction with water—demands rigorous adherence to safety protocols.

A thorough understanding of its properties and handling requirements, as detailed in this guide,

is essential for its safe and effective use in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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